Cas no 1806033-98-6 (Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate)

• Product Name: Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate
• CAS No: 1806033-98-6
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4872662
• Update Time: 2025-06-08

Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(10)3-13-7(8(11)12)6(4)9(14)15-2/h3,8H,1-2H3
• InChI Key： IGGMANORTLBTOD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

Methyl 5-Chloro-2-(Difluoromethyl)-4-Methylpyridine-3-Carboxylate (CAS No. 1806033-98-6): A Comprehensive Overview

Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1806033-98-6) is a versatile organic compound with significant applications in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique structure and properties, has garnered considerable attention from researchers and industry professionals alike. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate is defined by its pyridine core, which is substituted with a chlorine atom at the 5-position, a difluoromethyl group at the 2-position, and a methyl group at the 4-position. The carboxylate ester moiety at the 3-position further enhances its reactivity and functional versatility. The presence of these substituents imparts distinct physical and chemical properties to the molecule, making it an attractive candidate for various applications.

Recent studies have focused on the synthesis of Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate using efficient and scalable methods. One notable approach involves the sequential addition of difluoromethyl and methyl groups to a pyridine scaffold, followed by chlorination and esterification. This multi-step process has been optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, green chemistry principles have been incorporated to minimize environmental impact and improve sustainability.

In terms of biological activity, Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate has shown promising results in various assays. Research has demonstrated its potential as a potent inhibitor of specific enzymes involved in metabolic pathways, making it a valuable lead compound for drug discovery. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Furthermore, its ability to modulate receptor function has been explored in the context of neurological disorders.

The agrochemical industry has also shown interest in Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate due to its potential as a novel herbicide or insecticide. Preliminary field trials have indicated that this compound exhibits selective activity against specific weed species without causing significant harm to crops. Its unique mechanism of action and low toxicity profile make it an attractive candidate for further development in this area.

To further enhance its utility, researchers are exploring the synthesis of derivatives of Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate. By modifying the substituents on the pyridine ring or introducing additional functional groups, scientists aim to fine-tune the compound's properties for specific applications. For example, altering the ester moiety can influence solubility and bioavailability, which are crucial factors in drug design.

In conclusion, Methyl 5-chloro-2-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1806033-98-6) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemicals. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and applications, this compound is poised to play a pivotal role in advancing various scientific fields.